6-Methyl-1H-indazol-3-amine
Overview
Description
6-Methyl-1H-indazol-3-amine is a derivative of indazole . Indazole derivatives are important heterocycles in drug molecules and display versatile biological activities . They have gained considerable attention in the field of medicinal chemistry .
Synthesis Analysis
Indazole derivatives have been synthesized using various methods. For instance, a series of indazole derivatives were designed and synthesized by molecular hybridization strategy . Another study described a Cu (OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation .Molecular Structure Analysis
The molecular structure of 6-Methyl-1H-indazol-3-amine is characterized by a bicyclic ring structure made up of a pyrazole ring and a benzene ring . Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole .Chemical Reactions Analysis
Indazole derivatives have been involved in various chemical reactions. For instance, compound 6o was confirmed to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .Scientific Research Applications
Antitumor Activity
Indazole derivatives have shown promise as potential antitumor agents. Researchers have designed and synthesized a series of indazole derivatives, including 6-Methyl-1H-indazol-3-amine . These compounds were evaluated for their inhibitory activities against various human cancer cell lines, such as lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2). Among them, compound 6o exhibited a remarkable inhibitory effect against the K562 cell line, with an IC50 value of 5.15 µM. Importantly, it demonstrated selectivity for normal cells, indicating its potential as a low-toxic anticancer agent .
Cell Apoptosis Mechanism
Further investigations revealed that compound 6o affects apoptosis and cell cycle progression. It likely achieves this by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner. Understanding these molecular mechanisms is crucial for developing effective and targeted cancer therapies .
Anti-Inflammatory Properties
Indazole compounds, including 6-Methyl-1H-indazol-3-amine , have been explored for their anti-inflammatory effects. For instance, a novel indazole derivative inhibited cyclo-oxygenase-2 (COX-2) and modulated the production of catabolic or anti-inflammatory mediators in osteoarthritis (OA) cartilage. This suggests potential applications in managing inflammatory conditions .
Antioxidant Activity
Imidazole-containing compounds, related to indazoles, have been studied for their antioxidant properties. While not directly about 6-Methyl-1H-indazol-3-amine , these findings highlight the broader potential of nitrogenous heterocycles in combating oxidative stress .
Anti-Diabetic Effects
Indazole derivatives have also been investigated for their anti-diabetic properties. Although specific studies on 6-Methyl-1H-indazol-3-amine are limited, its structural similarity to other indazoles suggests potential relevance in diabetes research .
Anti-Osteoporosis Activity
Indazole compounds have attracted attention as potential anti-osteoporosis agents. While more research is needed, their diverse biological activities make them interesting candidates for bone health studies .
Mechanism of Action
Target of Action
6-Methyl-1H-indazol-3-amine is a derivative of indazole, which has been shown to have significant antitumor activity . The primary targets of this compound are believed to be the Bcl2 family members and the p53/MDM2 pathway . These targets play a crucial role in regulating cell apoptosis and cell cycle .
Mode of Action
The compound interacts with its targets by inhibiting their activity, leading to changes in cell apoptosis and cell cycle . Specifically, it has been shown to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .
Biochemical Pathways
The affected pathways include the Bcl2 family members and the p53/MDM2 pathway . The inhibition of these pathways leads to downstream effects such as changes in cell apoptosis and cell cycle .
Pharmacokinetics
The compound’s potent antiproliferative activity suggests that it may have favorable bioavailability .
Result of Action
The result of the compound’s action is a promising inhibitory effect against certain cancer cell lines . For example, it has been shown to exhibit a promising inhibitory effect against the K562 cell line with an IC50 (50% inhibition concentration) value of 5.15 µM . Moreover, this compound showed great selectivity for normal cells (HEK-293, IC50 = 33.2 µM) .
properties
IUPAC Name |
6-methyl-1H-indazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3/c1-5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWDZUCCQXHQYHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=NN2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90612631 | |
Record name | 6-Methyl-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90612631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
835616-39-2 | |
Record name | 6-Methyl-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90612631 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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